Cas no 113504-86-2 (4-(2,6-dimethylphenyl)-1H-imidazole)

• Product Name: 4-(2,6-dimethylphenyl)-1H-imidazole
• CAS No: 113504-86-2
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 2610978
• PubChem ID: 23273657
• Update Time: 2025-05-25

4-(2,6-dimethylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-dimethylphenyl)-1H-imidazole
• 4-(2,6-dimethylphenyl)-1H-imidazole
• 113504-86-2
• DTXSID10632215
• EN300-1829856

• Inchi： 1S/C11H12N2/c1-8-4-3-5-9(2)11(8)10-6-12-7-13-10/h3-7H,1-2H3,(H,12,13)
• InChI Key： FXWZXBVLBMPYTC-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 172.100048391Da
• Monoisotopic Mass: 172.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(2,6-dimethylphenyl)-1H-imidazole

Research Briefing on 4-(2,6-dimethylphenyl)-1H-imidazole (CAS: 113504-86-2) in Chemical Biology and Pharmaceutical Applications

The compound 4-(2,6-dimethylphenyl)-1H-imidazole (CAS: 113504-86-2) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by an imidazole core substituted with a 2,6-dimethylphenyl group, has shown promising biological activities in various preclinical studies. Recent literature highlights its role as a versatile scaffold in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

Recent studies have focused on the synthesis and optimization of 4-(2,6-dimethylphenyl)-1H-imidazole derivatives to enhance their pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry demonstrated improved synthetic routes for this compound, achieving higher yields and purity through palladium-catalyzed cross-coupling reactions. The structural modifications introduced in these synthetic approaches have enabled better control over the compound's physicochemical properties, including solubility and metabolic stability, which are crucial for drug development.

In terms of biological activity, emerging research indicates that 4-(2,6-dimethylphenyl)-1H-imidazole derivatives exhibit potent inhibitory effects against several clinically relevant targets. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported significant activity against protein kinases involved in inflammatory pathways, with IC50 values in the low micromolar range. The compound's ability to interact with the ATP-binding site of these kinases while maintaining selectivity against off-targets makes it particularly interesting for developing new anti-inflammatory agents.

The mechanism of action of 4-(2,6-dimethylphenyl)-1H-imidazole derivatives has been investigated using advanced computational and experimental techniques. Molecular docking studies combined with X-ray crystallography have revealed key interactions between the imidazole core and target proteins, providing valuable insights for structure-activity relationship (SAR) optimization. Recent findings suggest that the 2,6-dimethyl substitution pattern on the phenyl ring plays a critical role in maintaining the optimal orientation for target binding while minimizing metabolic degradation.

From a pharmaceutical development perspective, pharmacokinetic studies of 4-(2,6-dimethylphenyl)-1H-imidazole derivatives have shown promising results. A 2024 preclinical study demonstrated favorable absorption and distribution profiles in rodent models, with good oral bioavailability and tissue penetration. These findings support the potential of this chemical scaffold for further development as drug candidates, particularly for central nervous system (CNS) disorders where blood-brain barrier penetration is essential.

Current research challenges include optimizing the selectivity profile of 4-(2,6-dimethylphenyl)-1H-imidazole derivatives and addressing potential toxicity concerns. Recent toxicological assessments have identified some structure-dependent hepatotoxicity that requires careful consideration during lead optimization. However, medicinal chemistry strategies such as introducing specific substituents or prodrug approaches are being explored to mitigate these issues while maintaining therapeutic efficacy.

The future research directions for 4-(2,6-dimethylphenyl)-1H-imidazole appear promising, with several pharmaceutical companies including this scaffold in their discovery pipelines. Its versatility as a building block for diverse therapeutic targets, combined with recent advances in synthetic methodologies and biological evaluation, positions this compound as an important focus area in medicinal chemistry research. Continued investigation into its structure-activity relationships and mechanism of action is expected to yield novel therapeutic candidates in the coming years.